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Compound of Interest

Compound Name: Z-Phe-OH

Cat. No.: B1668354

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for Z-
Phe-OH (N-Carbobenzyloxy-L-phenylalanine), a key building block in peptide synthesis and
drug development. Adherence to the following protocols is crucial for ensuring a safe laboratory
environment and maintaining the integrity of this compound.

Chemical and Physical Properties

Z-Phe-OH is a white to off-white crystalline powder. A summary of its key physical and
chemical properties is presented in Table 1 for easy reference.

Table 1: Physical and Chemical Properties of Z-Phe-OH
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Property Value

Synonyms N-(Carbobe.nzyloxy)-L-phenylalanine, Z-L-
Phenylalanine, Cbz-L-Phe-OH

CAS Number 1161-13-3[1][2]

Molecular Formula C17H17NO4[1][2]

Molecular Weight 299.32 g/mol

Appearance White to off-white powder[1]

Melting Point 83-94 °C[1]

Optical Rotation [a]D2° = +5 + 2° (c=2 in Acetic Acid)[1]

Storage Temperature 0-8 °C[1]

Toxicological Data and Hazard Identification

While specific quantitative toxicological data such as an LD50 for Z-Phe-OH is not readily
available, the parent amino acid, L-Phenylalanine, has a reported intraperitoneal LD50 in rats
of 5,287 mg/kg, suggesting low acute toxicity.[3] However, as with any chemical reagent, it is
prudent to handle Z-Phe-OH with care to minimize exposure.

The primary hazards associated with Z-Phe-OH are:

Inhalation: May cause respiratory tract irritation.

Skin Contact: May cause skin irritation upon prolonged or repeated contact.

Eye Contact: May cause eye irritation.

Ingestion: May be harmful if swallowed.

It is important to note that Z-Phe-OH is not classified as a hazardous substance or mixture
according to Regulation (EC) No. 1272/2008.[3]

Safety and Handling Precautions
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Proper handling of Z-Phe-OH is essential to prevent exposure and contamination. The

following procedures should be strictly followed.

Personal Protective Equipment (PPE)

A summary of recommended PPE is provided in Table 2.

Table 2: Recommended Personal Protective Equipment (PPE) for Handling Z-Phe-OH

Protection Type

Specification

Eye Protection

Safety glasses with side-shields or chemical

safety goggles.

Hand Protection

Compatible chemical-resistant gloves (e.g.,
nitrile rubber). Gloves must be inspected prior to

use and disposed of properly.

Respiratory Protection

A NIOSH-approved N95 or higher-level
respirator should be used when handling large
quantities or when engineering controls are not

sufficient to minimize dust inhalation.

Skin and Body Protection

Laboratory coat, long pants, and closed-toe

shoes.

Engineering Controls

o Work with Z-Phe-OH should be conducted in a well-ventilated area.

o For procedures that may generate dust, a chemical fume hood is recommended.

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.

e Wash hands thoroughly after handling, before breaks, and at the end of the workday.

e Do not eat, drink, or smoke in laboratory areas.
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o Keep containers tightly closed when not in use.[4]

Experimental Protocols for Safe Handling

The following protocols provide a framework for the safe handling of Z-Phe-OH in a research

setting.

Weighing Powdered Z-Phe-OH

This protocol is designed to minimize the risk of inhalation and contamination when weighing Z-
Phe-OH powder.
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Preparation

Don appropriate PPE

Designate a clean weighing area

Place balance in a fume hood if possible

Weighing‘}Drocedure

Tare a suitable container on the balance

Transfer the container to the fume hood

Carefully add Z-Phe-OH to the container

Close the container securely

Return the container to the balance and record the weight

Post-\/\{;ighing

Clean the weighing area and balance

Dispose of contaminated materials properly

Remove and dispose of gloves

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safely Weighing Z-Phe-OH.
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Preparation of Z-Phe-OH Solutions

This protocol outlines the steps for safely dissolving powdered Z-Phe-OH.

Setup

Work in a chemical fume hood

Gather all necessary equipment and reagents

Dissolution Process

Add the desired volume of solvent to a suitable flask

Slowly add the pre-weighed Z-Phe-OH to the solvent

Stir the solution until the solid is completely dissolved

Final |Steps
Y

@abel the container with the compound name, concentration, and da@

l

@tore the solution under appropriate condition9

Click to download full resolution via product page
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Caption: Protocol for Preparing Z-Phe-OH Solutions.

Storage and Stability

To ensure the longevity and stability of Z-Phe-OH, proper storage is critical.

Table 3: Storage Recommendations for Z-Phe-OH

Form Storage Condition Rationale

Store at 0-8 °C in a dry, well- )
Protects from moisture and

Powder ventilated place. Keep ]
) ) degradation.
container tightly closed.[1]
Aliguot and store at -20°C or Minimizes freeze-thaw cycles

In Solution o )
-80°C for long-term storage.[5]  and degradation in solution.[5]

Spill and Disposal Procedures

In the event of a spill, follow these procedures:

» Small Spills: Carefully sweep up the solid material, avoiding dust generation, and place it in a
sealed container for disposal. Clean the spill area with a damp cloth.

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and collect the material as described for small spills.

» Disposal: Dispose of Z-Phe-OH and any contaminated materials in accordance with local,
state, and federal regulations. Do not allow the chemical to enter drains or waterways.

Logical Workflow for Safe Handling

The following diagram illustrates the overall logical workflow for the safe handling of Z-Phe-OH
from receipt to disposal.
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Receiving and Storage

Receive and inspect container

Log into inventory

Store at 0-8°C

Handling and Use

Review Safety Data Sheet

Don appropriate PPE

Perform work in a ventilated area

Weigh and prepare solutions as needed

Waste and Disposal

Segregate waste

Label waste containers clearly

Dispose of according to institutional and regulatory guidelines

Click to download full resolution via product page

Caption: Overall Workflow for Safe Z-Phe-OH Handling.
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By adhering to the guidelines outlined in this technical guide, researchers, scientists, and drug
development professionals can safely handle Z-Phe-OH while maintaining its quality and
integrity for their critical work. Always consult your institution's specific safety protocols and the
most recent Safety Data Sheet (SDS) for the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Z-Phe-OH: A Comprehensive Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668354#z-phe-oh-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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